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N-Nitrosoanatabine (NAT) in Cigarettes: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-Nitrosoanatabine (NAT) levels in the tobacco

filler of various cigarette brands. N-Nitrosoanatabine is one of the tobacco-specific

nitrosamines (TSNAs) found in tobacco products.[1] Unlike some other TSNAs such as N'-

nitrosonornicotine (NNN) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), which are

potent carcinogens, NAT is not considered to be carcinogenic.[2] This analysis is based on

published experimental data and is intended to serve as a resource for researchers in the fields

of tobacco product analysis and toxicology.

Comparative Analysis of NAT Levels
N-Nitrosoanatabine (NAT) is a prominent tobacco-specific nitrosamine found in the tobacco

filler of cigarettes, with levels varying significantly across different brands and types of

cigarettes.[2][3] Research indicates that along with N'-nitrosonornicotine (NNN), NAT is one of

the most abundant TSNAs in both tobacco filler and smoke.[2][3]

The concentration of NAT in the tobacco filler of 50 different U.S. commercial cigarette brands

was found to have a median value of 1459 ng/g, with levels ranging from 320 to 1876 ng/g.[3]

Among the brands tested, American Spirit Blue, which contains 100% flue-cured tobacco,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b566116?utm_src=pdf-interest
https://www.benchchem.com/product/b566116?utm_src=pdf-body
https://www.benchchem.com/product/b566116?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2010/ay/b9ay00306a
https://pmc.ncbi.nlm.nih.gov/articles/PMC5318265/
https://www.benchchem.com/product/b566116?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5318265/
https://pubs.acs.org/doi/10.1021/acs.chemrestox.6b00268
https://pmc.ncbi.nlm.nih.gov/articles/PMC5318265/
https://pubs.acs.org/doi/10.1021/acs.chemrestox.6b00268
https://pubs.acs.org/doi/10.1021/acs.chemrestox.6b00268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exhibited the lowest total TSNA levels.[3] In the category of American blend cigarettes,

Maverick Gold 100s were identified as having the next lowest levels of total TSNAs.[3]

A detailed study of 17 U.S. cigarette brands provided specific concentrations of NAT in their

tobacco filler, as outlined in the table below. The data reveals considerable variability, with

Marlboro Virginia Blend showing the lowest concentration of NAT at 0.38 µg/g, while Marlboro

Blend #54 Menthol had the highest at 2.38 µg/g.[4] Generally, newer varieties of the Marlboro

brand, with the exception of the Virginia Blend, tended to have higher total TSNA levels than

the original Marlboro cigarettes.[4] In contrast, different varieties of the Camel brand showed

total TSNA levels that were similar to the regular Camel cigarettes.[4]
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Cigarette Brand
N-Nitrosoanatabine (NAT) Level (µg/g of
tobacco)

Philip Morris (Altria Group, Inc.)

Marlboro (regular) 1.69

Marlboro Lights 1.62

Marlboro Ultra Lights 1.48

Marlboro Menthol 1.67

Marlboro Lights Menthol 1.57

Marlboro Blend #27 1.83

Marlboro Blend #54 Menthol 2.38

Marlboro Virginia Blend 0.38

RJ Reynolds (Reynolds American, Inc.)

Camel (regular) 1.58

Camel Lights 1.51

Camel Turkish Gold 1.65

Camel Crush 1.45

Camel Strips 1.55

Newport Menthol 1.63

Kent Lights 1.39

Lorillard

Maverick 1.42

Liggett Group

USA Gold 1.59

Data sourced from Stepanov et al., 2012.[4]
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Signaling Pathways
Currently, there is a lack of scientific literature describing specific signaling pathways activated

by N-Nitrosoanatabine. This is likely because NAT is not classified as a carcinogen, and

therefore, research has primarily focused on the carcinogenic members of the TSNA family,

such as NNK and NNN, and their mechanisms of action.[2]

Experimental Protocols
The quantification of N-Nitrosoanatabine in tobacco products is typically performed using

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][5][6] This method offers

high sensitivity and selectivity for the detection and quantification of TSNAs.

Sample Preparation and Extraction
Sample Homogenization: A representative sample of the tobacco product (e.g., 1.0 g of

ground tobacco) is weighed.[6]

Internal Standard Spiking: A solution containing isotopically labeled internal standards,

including NAT-d4, is added to the tobacco sample. This is crucial for accurate quantification

by correcting for any analyte loss during sample preparation and for matrix effects during

analysis.[6][7]

Extraction: The TSNAs are extracted from the tobacco matrix using an aqueous buffer

solution, such as 100 mM ammonium acetate. The mixture is agitated for a set period (e.g.,

40 minutes) to ensure efficient extraction.[6]

Centrifugation and Filtration: The resulting extract is centrifuged to separate the solid

tobacco material from the liquid extract. The supernatant is then filtered, typically through a

syringe filter, to remove any remaining particulate matter before analysis.[6]

LC-MS/MS Analysis
Chromatographic Separation: The filtered extract is injected into a high-performance liquid

chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system. The

separation of TSNAs is achieved on a reverse-phase column (e.g., a C18 column) using a

gradient elution with a mobile phase typically consisting of an aqueous component (e.g.,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b566116?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5318265/
https://www.benchchem.com/product/b566116?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2010/ay/b9ay00306a
https://bbsq.bs/product/tobacco-and-tobacco-products-determination-of-tobacco-specific-nitrosamines-in-tobacco-products-method-using-lc-ms-ms/
https://www.chromatographyonline.com/view/analysis-of-tobacco-specific-nitrosamines-in-cigarette-tobacco-cigar-tobacco-and-smokeless-tobacco-by-isotope-dilution-lc-ms-ms
https://www.chromatographyonline.com/view/analysis-of-tobacco-specific-nitrosamines-in-cigarette-tobacco-cigar-tobacco-and-smokeless-tobacco-by-isotope-dilution-lc-ms-ms
https://www.chromatographyonline.com/view/analysis-of-tobacco-specific-nitrosamines-in-cigarette-tobacco-cigar-tobacco-and-smokeless-tobacco-by-isotope-dilution-lc-ms-ms
https://www.canada.ca/en/health-canada/services/publications/healthy-living/tobacco-methods-intake-2017/t-300/nitrosamines-whole-tobacco-lc-ms-ms.html
https://www.chromatographyonline.com/view/analysis-of-tobacco-specific-nitrosamines-in-cigarette-tobacco-cigar-tobacco-and-smokeless-tobacco-by-isotope-dilution-lc-ms-ms
https://www.chromatographyonline.com/view/analysis-of-tobacco-specific-nitrosamines-in-cigarette-tobacco-cigar-tobacco-and-smokeless-tobacco-by-isotope-dilution-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


water with a small amount of acid like formic acid) and an organic component (e.g., methanol

or acetonitrile).[8]

Mass Spectrometric Detection: The eluent from the chromatography column is introduced

into a tandem mass spectrometer. Ionization of the analytes is typically achieved using

electrospray ionization (ESI) in the positive ion mode.[7]

Quantification: The mass spectrometer is operated in the multiple reaction monitoring (MRM)

mode. This involves selecting the precursor ion of NAT and its specific product ions

generated through collision-induced dissociation. The response of the native NAT is

compared to that of the isotopically labeled internal standard (NAT-d4) to calculate the

concentration of NAT in the original tobacco sample.[7]
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Caption: Workflow for NAT quantification in tobacco.
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Caption: Key factors affecting NAT levels in tobacco.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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